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Compound of Interest

Compound Name: 6-(tert-Butoxy)picolinaldehyde

CAS No.: 195044-13-4

Cat. No.: B071144

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the official SDS and follow all institutional and regulatory safety guidelines when

handling this chemical.

Chemical Identification and Properties
6-(tert-Butoxy)picolinaldehyde is a substituted pyridine derivative used as a building block in

organic synthesis, particularly in the development of pharmaceutical and agrochemical

compounds.
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Hazard Identification and Classification
This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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GHS Pictograms:

Skull and Crossbones Corrosion Exclamation Mark

Signal Word: Danger

Toxicological Information
The toxicological properties of 6-(tert-Butoxy)picolinaldehyde have not been extensively

investigated. The available data is summarized below.
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Skin Corrosion/Irritation: Causes severe skin burns.

Serious Eye Damage/Irritation: Causes serious eye damage.
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Respiratory or Skin Sensitization: May cause an allergic skin reaction.

Inhalation Toxicity: Fatal if inhaled.

Note: No data is available regarding the carcinogenicity, mutagenicity, or reproductive toxicity of

this compound.

Experimental Protocols
Detailed, validated experimental protocols for the handling and use of 6-(tert-
Butoxy)picolinaldehyde are not readily available in the public domain. The following are

general best-practice recommendations derived from available safety data sheets. All work

should be conducted in a well-ventilated chemical fume hood, and a risk assessment should be

performed before any new procedure.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary personal protective equipment for handling this compound.
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Caption: Required Personal Protective Equipment for handling 6-(tert-
Butoxy)picolinaldehyde.

Handling and Storage
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Handling: Use only in a chemical fume hood.[1] Avoid breathing vapors or mist. Do not get in

eyes, on skin, or on clothing.[1] Wash hands thoroughly after handling. Keep away from

heat, sparks, and open flames.[1]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store in a

cool place. Recommended storage temperature is 2-8°C. Keep under an inert atmosphere

(e.g., nitrogen).[1]

First Aid Measures
A flowchart for responding to different types of exposure.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: First aid procedures for exposure to 6-(tert-Butoxy)picolinaldehyde.

Spill and Leak Procedures
Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

Containment: Cover drains to prevent entry into the sewer system.
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Absorption: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back. Hazardous combustion products include carbon oxides and

nitrogen oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Biological Signaling Pathways and Activity
There is currently no publicly available scientific literature detailing the specific biological

activities or signaling pathways associated with 6-(tert-Butoxy)picolinaldehyde. Its primary

use is as a chemical intermediate in the synthesis of more complex molecules. Further

research is required to elucidate any potential biological effects.

Synthesis
A general synthetic route to 6-(tert-Butoxy)picolinaldehyde can be inferred from standard

organic chemistry principles, typically involving the protection of the hydroxyl group of 6-

hydroxypicolinaldehyde with a tert-butyl group. Detailed, step-by-step synthesis protocols with

characterization data are not readily available in the public domain. Researchers should

consult the chemical literature for analogous transformations and adapt them accordingly, with

all necessary safety precautions in place.

Disposal Considerations
Dispose of this chemical and its container in accordance with all local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.
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Contaminated packaging should be treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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